Cas no 1297612-90-8 (N-[4-(benzyloxy)phenyl]-5-[(4-fluorophenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxamide)

• Product Name: N-[4-(benzyloxy)phenyl]-5-[(4-fluorophenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1297612-90-8
• MF: C₂₄H₂₁FN₄O₄S
• MW: 480.511347532272
• CID: 5398196
• Update Time: 2025-05-21

N-[4-(benzyloxy)phenyl]-5-[(4-fluorophenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[[(4-Fluorophenyl)amino]sulfonyl]-5-methyl-N-[4-(phenylmethoxy)phenyl]-1H-pyrazole-4-carboxamide
• N-[4-(benzyloxy)phenyl]-5-[(4-fluorophenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C24H21FN4O4S/c1-16-22(24(28-27-16)34(31,32)29-20-9-7-18(25)8-10-20)23(30)26-19-11-13-21(14-12-19)33-15-17-5-3-2-4-6-17/h2-14,29H,15H2,1H3,(H,26,30)(H,27,28)
• InChI Key： WMGSIKZHTZJBKG-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(NC2=CC=C(OCC3=CC=CC=C3)C=C2)=O)C(S(NC2=CC=C(F)C=C2)(=O)=O)=N1

Experimental Properties

• Density: 1.437±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.00±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-(benzyloxy)phenyl]-5-[(4-fluorophenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxamide

Recent Advances in the Study of N-[4-(benzyloxy)phenyl]-5-[(4-fluorophenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxamide (CAS: 1297612-90-8)

The compound N-[4-(benzyloxy)phenyl]-5-[(4-fluorophenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxamide (CAS: 1297612-90-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-carboxamide core and sulfamoyl linkage, has demonstrated promising biological activities, particularly in the modulation of specific enzymatic pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential therapeutic applications.

One of the key areas of investigation has been the compound's interaction with sulfotransferase enzymes, which play a critical role in the metabolism of various endogenous and exogenous compounds. Preliminary data suggest that this molecule acts as a potent inhibitor of certain sulfotransferase isoforms, thereby offering a potential strategy for modulating sulfation-dependent metabolic pathways. This property has sparked interest in its application for conditions where dysregulated sulfation is implicated, such as certain types of cancer and inflammatory diseases.

In addition to its enzymatic modulation capabilities, structural-activity relationship (SAR) studies have been conducted to explore modifications of the benzyloxy and fluorophenyl moieties. These investigations aim to enhance the compound's selectivity and potency while minimizing off-target effects. Recent synthetic approaches have focused on introducing diverse substituents at these positions, yielding derivatives with improved pharmacokinetic profiles and reduced cytotoxicity.

From a therapeutic perspective, in vivo studies in rodent models have demonstrated the compound's ability to attenuate pathological processes in disease models characterized by excessive sulfation activity. Notably, in a recent study published in the Journal of Medicinal Chemistry, oral administration of this compound showed significant reduction in tumor growth in a xenograft model, suggesting its potential as an adjunct therapy in oncology. The study also reported favorable bioavailability and tissue distribution profiles, further supporting its clinical translation potential.

Despite these promising findings, challenges remain in the development of this compound. Current research is addressing issues related to its metabolic stability and potential drug-drug interactions. Advanced formulation strategies, including nanoparticle-based delivery systems, are being explored to overcome these limitations. Furthermore, comprehensive toxicological assessments are underway to ensure its safety profile meets regulatory requirements for human trials.

The growing body of research on this compound underscores its significance as a valuable chemical probe and potential therapeutic agent. As investigations continue to unravel its full pharmacological potential, N-[4-(benzyloxy)phenyl]-5-[(4-fluorophenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxamide represents an exciting frontier in the development of novel small-molecule modulators of sulfation pathways. Future directions include expanding its therapeutic indications and exploring combination therapies with existing treatment modalities.